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Abstract: Dioctyldodecyl dodecanedioate, a notable diester with the CAS number 129423-

55-8, is predominantly recognized for its emollient and conditioning properties within the

cosmetics industry.[1] However, its inherent chemical structure—a long-chain dicarboxylic acid

esterified with branched-chain alcohols—suggests a much broader scope of industrial

applicability. This technical guide explores the potential of Dioctyldodecyl dodecanedioate
beyond cosmetics, focusing on its promising roles as a high-performance lubricant, a non-

phthalate plasticizer, an industrial solvent, and a specialty additive in coatings. This document

consolidates key physicochemical data, outlines detailed experimental protocols for

performance evaluation, and presents logical frameworks for its application in these industrial

sectors.

Chemical Identity and Physicochemical Properties
Dioctyldodecyl dodecanedioate is the diester of dodecanedioic acid and 2-octyldodecanol.[2]

Its high molecular weight and branched-chain structure are key determinants of its physical and

chemical characteristics, which are summarized in Table 1.

Table 1: Physicochemical Properties of Dioctyldodecyl Dodecanedioate and Related Esters

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b144591?utm_src=pdf-interest
https://www.benchchem.com/product/b144591?utm_src=pdf-body
https://www.specialchem.com/cosmetics/inci-ingredients/dioctyldodecyl-dodecanedioate
https://www.benchchem.com/product/b144591?utm_src=pdf-body
https://www.benchchem.com/product/b144591?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/10079011
https://www.benchchem.com/product/b144591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Dioctyldodecyl
Dodecanedioat
e

Di-2-ethylhexyl
Dodecanedioat
e (Reference)

Dioctyl
Dodecanedioat
e (Reference)

Test
Method/Sourc
e

CAS Number 129423-55-8 - - -

Molecular

Formula
C₅₂H₁₀₂O₄ C₂₈H₅₄O₄ C₂₈H₅₄O₄ PubChem[2]

Molecular Weight

( g/mol )
791.37 454.7 454.7 PubChem[2]

Appearance
Liquid

(Expected)
Liquid Liquid

General

Knowledge

Kinematic

Viscosity @ 40°C

(cSt)

Data not

available
18.95 21.52 [3]

Kinematic

Viscosity @

100°C (cSt)

Data not

available
5.4 6.4 [3]

Viscosity Index
Data not

available
148 155 [3]

Pour Point (°C)
Data not

available
-55 20 [3][4]

Flash Point (°C) >200 (Expected) 200 215 [3][4]

Oxidative

Stability (°C)

Data not

available
190 188 [3]

Potential Industrial Applications
The molecular architecture of Dioctyldodecyl dodecanedioate suggests its utility in several

industrial domains traditionally dominated by less environmentally benign chemistries.

The long carbon chains and branched alcohol moieties of Dioctyldodecyl dodecanedioate
are indicative of a promising candidate for a high-performance lubricant base oil or additive.
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Esters, in general, are known for their excellent lubricity, high viscosity indices, and good

thermal stability.[3] The branched structure is particularly advantageous for improving low-

temperature fluidity, as evidenced by the significantly lower pour point of branched-chain

dodecanedioates compared to their linear counterparts.[3][4]

Diagram 1: Lubricant Action Mechanism
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Caption: Adsorption of ester molecules on metal surfaces, reducing friction.
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Experimental Protocol: Evaluation of Lubricant Properties

Objective: To quantify the performance of Dioctyldodecyl dodecanedioate as a lubricant base

oil.

1. Kinematic Viscosity and Viscosity Index (ASTM D445):

Measure the kinematic viscosity at 40°C and 100°C using a calibrated capillary viscometer.

Calculate the Viscosity Index (VI) using the measured viscosities, which indicates the

stability of the lubricant's viscosity over a range of temperatures.

2. Pour Point (ASTM D97):

Determine the lowest temperature at which the lubricant will continue to flow, which is critical

for low-temperature applications.

3. Flash Point (ASTM D92):

Measure the temperature at which the lubricant's vapors will ignite with a flame, indicating its

volatility and fire safety.

4. Wear Scar Diameter (ASTM D4172 - Four-Ball Method):

Conduct a four-ball wear test to evaluate the anti-wear properties of the lubricant. A smaller

wear scar diameter on the steel balls indicates better wear protection.[5]

5. Coefficient of Friction (ASTM D6079 - High-Frequency Reciprocating Rig (HFRR)):

Measure the coefficient of friction to assess the lubricity of the compound under boundary

lubrication conditions. A lower coefficient of friction signifies better performance.[5]

The large molecular size and branched structure of Dioctyldodecyl dodecanedioate make it a

potential high-permanence, non-phthalate plasticizer for polymers such as polyvinyl chloride

(PVC). Branched esters are known to enhance the flexibility and reduce the glass transition

temperature of PVC, while their high molecular weight can lead to lower migration and volatility

compared to smaller plasticizers.
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Diagram 2: Plasticization Mechanism
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Caption: Mechanism of PVC plasticization by Dioctyldodecyl dodecanedioate.

Experimental Protocol: Evaluation of Plasticizer Performance in PVC

Objective: To assess the efficacy of Dioctyldodecyl dodecanedioate as a primary plasticizer

for PVC.

1. PVC Compound Preparation:

Prepare a standard PVC formulation including PVC resin, thermal stabilizer, and the

plasticizer at various concentrations (e.g., 30, 40, 50 parts per hundred of resin - phr).

Mix the components in a two-roll mill at a temperature of 160-170°C to form a homogenous

sheet.

Press the milled sheets into plaques of a specified thickness using a hydraulic press.

2. Mechanical Properties (ASTM D882):

Cut dumbbell-shaped specimens from the pressed plaques.

Measure the tensile strength, elongation at break, and modulus of elasticity using a universal

testing machine.

3. Hardness (ASTM D2240):

Measure the Shore A hardness of the plasticized PVC plaques using a durometer.

4. Plasticizer Migration (ASTM D1203):

Determine the weight loss of the plasticized PVC samples after exposure to activated carbon

at an elevated temperature to assess the permanence of the plasticizer.

5. Low-Temperature Flexibility (ASTM D1043):

Evaluate the torsional stiffness of the plasticized PVC at low temperatures to determine its

flexibility in cold environments.
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High molecular weight esters are increasingly being used as "green" solvents in industrial

cleaning applications due to their low volatility, high flash points, good solvency for a range of

organic materials, and favorable toxicological and environmental profiles.[6] Dioctyldodecyl
dodecanedioate, with its ester functionalities and long alkyl chains, could be an effective

solvent for removing greases, oils, and other non-polar contaminants.

Diagram 3: Solvent Action Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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